Cas no 2803862-30-6 (4-(chloromethyl)-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 2803862-30-6
• MF: C₅H₄ClF₃N₂
• MW: 184.546870231628
• CID: 5671274
• PubChem ID: 69475159
• Update Time: 2023-11-27

4-(chloromethyl)-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• LNBVZBXEQIZFON-UHFFFAOYSA-N
• EN300-26862769
• SCHEMBL5523670
• 4-(chloromethyl)-1-(trifluoromethyl)-1h-pyrazole
• 4-(chloromethyl)-1-(trifluoromethyl)pyrazole
• 2803862-30-6
• 4-(chloromethyl)-1-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C5H4ClF3N2/c6-1-4-2-10-11(3-4)5(7,8)9/h2-3H,1H2
• InChI Key： LNBVZBXEQIZFON-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 184.0015103g/mol
• Monoisotopic Mass: 184.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles